N-(furan-2-ylmethyl)-2-((5-(2-(N-methylmethylsulfonamido)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-[5-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-[methyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C13H17N5O5S3/c1-18(26(2,21)22)7-10(19)15-12-16-17-13(25-12)24-8-11(20)14-6-9-4-3-5-23-9/h3-5H,6-8H2,1-2H3,(H,14,20)(H,15,16,19)
• InChI Key: NOQSVHVWWVIUGV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=NN=C(S1)SCC(=O)NCC2=CC=CO2)S(=O)(=O)C
• Molecular Formula: C13H17N5O5S3
• Molecular Weight: 419.5 g/mol

Description

N-(furan-2-ylmethyl)-2-((5-(2-(N-methylmethylsulfonamido)acetamido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C13H17N5O5S3 and its molecular weight is 419.49. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Interventions

The design and synthesis of new 1,3,4-thiadiazole derivatives investigated for their inhibitory effects on human carbonic anhydrase I and II (hCA I and II) illustrate the compound's relevance in pharmacology, particularly in addressing disorders like glaucoma, epilepsy, obesity, and cancer. The study highlighted that despite lacking a sulfonamide group, a key pharmacophore for CA inhibitory activity, these compounds exhibited significant efficacy, outperforming acetazolamide, a reference agent (Altıntop, Sever, Özdemir, Kucukoglu, Onem, Nadaroğlu, & Kaplancıklı, 2017).

Enzyme Inhibition

Research on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as inhibitors of kidney-type glutaminase (GLS) highlights the compound's significance in enzyme inhibition. These analogs, including those structurally related to the queried compound, demonstrated potent GLS inhibition, offering a potential therapeutic avenue for diseases where GLS activity is implicated, such as cancer (Shukla, Ferraris, Thomas, Stathis, Duvall, Delahanty, Alt, Rais, Rojas, Gao, Xiang, Dang, Slusher, & Tsukamoto, 2012).

Chemical Scaffold for Modifications

The synthesis of furan-thiazolidinone hybrids, through Knoevenagel condensation, for antiamoebic activity showcases the compound's utility as a chemical scaffold. These hybrids exhibited remarkable antiamoebic activity and cell viability, underscoring the compound's potential as a basis for developing novel antiamoebic agents. This application is particularly relevant in the search for effective treatments against Entamoeba histolytica (Ansari, Siddiqui, Ahmad, Avecilla, Dharavath, Gourinath, & Azam, 2016).